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Compound of Interest

Compound Name: 2',4'-Dichloroacetophenone

Cat. No.: B156173 Get Quote

Essential Safety and Handling Guide for 2',4'-
Dichloroacetophenone
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2',4'-Dichloroacetophenone, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety and

minimizing exposure risks.

Chemical Hazard and Property Summary
2',4'-Dichloroacetophenone is a chemical compound that is harmful if swallowed and may

cause skin, eye, and respiratory irritation.[1][2][3][4][5] It is also considered harmful to aquatic

life with long-lasting effects.[6][7] It is essential to handle this substance with care in a well-

ventilated area, avoiding the formation of dust and aerosols.[8][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b156173?utm_src=pdf-interest
https://www.benchchem.com/product/b156173?utm_src=pdf-body
https://www.benchchem.com/product/b156173?utm_src=pdf-body
https://www.benchchem.com/product/b156173?utm_src=pdf-body
https://www.benchchem.com/product/b156173?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1595422&productDescription=24+-DICHLROACETOPHEN1+98%2B+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-4-dichloroacetophenone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-1-_4-chlorophenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichloroacetophenone
https://wap.guidechem.com/encyclopedia/2-4-dichloroacetophenone-dic10111.html
https://www.fishersci.com/store/msds?partNumber=AC176380250&productDescription=2+4-DICHLOROACETOPHENO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.mit-ivy.com/uploads/2_4-Dichloroacetophenone_MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1869273604_2,4-DICHLOROACETOPHENONE-CASNO-2234-16-4-MSDS.pdf
https://www.chemicalbook.com/msds/2-4-dichloroacetophenone.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source

Synonyms
1-(2,4-

Dichlorophenyl)ethanone
[6][7]

CAS Number 2234-16-4 [6][7][10]

Molecular Formula C₈H₆Cl₂O [4][6][7]

Molecular Weight 189.04 g/mol [8][10]

Appearance
White to off-white or colorless

to yellow-brown solid/crystals
[5][7]

Hazards

Harmful if swallowed, Causes

skin and serious eye

irritation/damage, May cause

respiratory irritation

[1][2][6][8]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

conditions of use.[8] The following table summarizes the required personal protective

equipment for handling 2',4'-Dichloroacetophenone.
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Protection Type Equipment Specification Standard/Reference

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or irritation is experienced.[6]

For nuisance exposures, a

type P95 (US) or type P1 (EU

EN 143) particle respirator is

recommended.[2]

29 CFR 1910.134, EN 149

Eye and Face

Wear chemical safety goggles

or safety glasses with side-

shields. A face shield may also

be necessary.[8]

29 CFR 1910.133, EN 166

Hand

Handle with chemically

resistant, impervious gloves.[2]

Gloves must be inspected

before use and disposed of

properly after.[2][8]

EN 374

Body

Wear a lab coat or a complete

suit protecting against

chemicals.[8] Protective

clothing should be selected

based on the concentration

and amount of the substance

at the workplace.[8]

N/A

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining a safe laboratory environment. Always

work in a well-ventilated area and avoid generating dust.[2]

Step-by-Step Handling Protocol
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Preparation: Before handling, ensure all required PPE is inspected and worn correctly.

Confirm that an eyewash station and safety shower are accessible.

Work Area: Conduct all work with 2',4'-Dichloroacetophenone in a designated, well-

ventilated area, preferably within a chemical fume hood.[8]

Handling: Avoid all personal contact with the substance. Do not eat, drink, or smoke in the

handling area.[6] Avoid the formation and inhalation of dust.[8][9]

Cleaning: After handling, wash hands and any exposed skin thoroughly with soap and water.

[6] Clean all spills immediately using dry cleanup procedures to avoid generating dust.

Labeling: Ensure all containers are clearly labeled and kept free from leaks.

Storage Plan
Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents and strong bases.[5][6]

Keep containers tightly closed and store in the original, recommended containers (e.g.,

polyethylene or polypropylene).[9]

Protect containers from physical damage and check regularly for leaks.
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Standard Handling Workflow for 2',4'-Dichloroacetophenone

1. Preparation
(Don PPE, Check Safety Equipment)

2. Setup Work Area
(Use Fume Hood, Ventilate)

3. Chemical Handling
(Avoid Dust/Contact)

4. Decontamination & Cleanup
(Wash Hands, Clean Spills)

5. Secure Storage
(Label, Seal, Store Cool/Dry)

Click to download full resolution via product page

Standard operational workflow for handling 2',4'-Dichloroacetophenone.

Disposal Plan
Waste disposal must be conducted in accordance with all applicable federal, state, and local

regulations.

Step-by-Step Disposal Protocol
Waste Collection: Collect residue and contaminated materials in clean, dry, sealable, and

clearly labeled containers for disposal.

Consultation: Consult with the institution's environmental health and safety office for specific

disposal guidance.
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Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[6] Options may include incineration at an approved site.

Container Disposal: Recycle containers where possible or dispose of them in an authorized

landfill. Contaminated packaging should be disposed of as unused product.[8]

Environmental Precaution: Do not let the product enter drains, as it is harmful to aquatic life.

[2][7]

Emergency Response Plan
In case of accidental exposure, immediate and appropriate first aid is crucial. Report all

incidents to a supervisor.

First-Aid Measures
Exposure Type Immediate Action Follow-Up

Inhalation

Move the person to fresh air.[2]

[6][9] If breathing has stopped,

provide artificial respiration.[2]

[8][11]

Seek medical attention if you

feel unwell or if symptoms

persist.[1][12]

Skin Contact

Immediately flush the skin with

plenty of soap and water for at

least 15 minutes.[2][6][9][11]

Remove all contaminated

clothing while rinsing.[1][12]

If skin irritation occurs or

persists, get medical

advice/attention.[1][11]

Eye Contact

Immediately rinse cautiously

with plenty of water for at least

15 minutes, holding the eyelids

open.[1][2][6][8] Remove

contact lenses if present and

easy to do.[1][2]

Consult a physician regardless

of severity.[2][8][9][12]

Ingestion
Rinse mouth with water.[2][6]

[8] Do NOT induce vomiting.[6]

Call a POISON CENTER or

doctor/physician if you feel

unwell.[6]
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Accidental Release Measures
Minor Spills: Clean up spills immediately. Use dry cleanup procedures (sweep or vacuum)

and avoid generating dust. Place spilled material in a labeled, sealable container for

disposal.

Major Spills: Evacuate personnel and move upwind. Alert the emergency response team or

fire brigade. Control personal contact by using appropriate PPE and prevent spillage from

entering drains or waterways.

Emergency Response Workflow for Accidental Exposure

Exposure Occurs

Inhalation
(Move to Fresh Air)

Skin Contact
(Wash with Soap & Water 15+ min)

Eye Contact
(Rinse with Water 15+ min)

Ingestion
(Rinse Mouth, Do NOT Induce Vomiting)

Seek Immediate Medical Attention
(Consult Physician / Poison Center)

Click to download full resolution via product page

First-aid workflow for exposure to 2',4'-Dichloroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

